Cas no 1601477-02-4 (N'-(1-Cyclohexyl-2,2,2-trifluoroethylidene)-4-methylbenzenesulfonohydrazide)

• Product name: N'-(1-Cyclohexyl-2,2,2-trifluoroethylidene)-4-methylbenzenesulfonohydrazide
• CAS No: 1601477-02-4
• MF: C₁₅H₁₉F₃N₂O₂S
• MW: 348.383773088455
• CID: 6793541
• PubChem ID: 155904219

N'-(1-Cyclohexyl-2,2,2-trifluoroethylidene)-4-methylbenzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• 1601477-02-4
• N'-(1-Cyclohexyl-2,2,2-trifluoroethylidene)-4-methylbenzenesulfonohydrazide

• Inchi： 1S/C15H19F3N2O2S/c1-11-7-9-13(10-8-11)23(21,22)20-19-14(15(16,17)18)12-5-3-2-4-6-12/h7-10,12,20H,2-6H2,1H3/b19-14-
• InChI Key： UGWASRQDHDWKCE-RGEXLXHISA-N
• SMILES： S(C1C=CC(C)=CC=1)(N/N=C(\C(F)(F)F)/C1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 348.11193351g/mol
• Monoisotopic Mass: 348.11193351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 66.9Ų

Additional information on N'-(1-Cyclohexyl-2,2,2-trifluoroethylidene)-4-methylbenzenesulfonohydrazide

Introduction to N'-(1-Cyclohexyl-2,2,2-trifluoroethylidene)-4-methylbenzenesulfonohydrazide (CAS No. 1601477-02-4)

N'-(1-Cyclohexyl-2,2,2-trifluoroethylidene)-4-methylbenzenesulfonohydrazide, a compound with the CAS number 1601477-02-4, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of intense study for potential applications in medicinal chemistry.

The molecular structure of N'-(1-Cyclohexyl-2,2,2-trifluoroethylidene)-4-methylbenzenesulfonohydrazide incorporates several key features that contribute to its unique chemical behavior. The presence of a cyclohexyl group and a 2,2,2-trifluoroethylidene moiety introduces both steric and electronic influences that can modulate the reactivity and biological activity of the molecule. Additionally, the benzenesulfonohydrazide moiety is known for its role in various pharmacological interactions, often serving as a pharmacophore in drug design.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. The compound N'-(1-Cyclohexyl-2,2,2-trifluoroethylidene)-4-methylbenzenesulfonohydrazide is no exception and has been explored for its potential therapeutic applications. Studies have indicated that this molecule may possess properties suitable for use in the treatment of various diseases, including inflammatory conditions and infectious disorders.

One of the most compelling aspects of N'-(1-Cyclohexyl-2,2,2-trifluoroethylidene)-4-methylbenzenesulfonohydrazide is its structural versatility. The combination of the cyclohexyl group and the trifluoroethylidene moiety allows for fine-tuning of the molecule's physicochemical properties, such as solubility and lipophilicity. These properties are crucial for determining the compound's absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential factors in drug development.

Recent research has also highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can significantly alter their biological activity by affecting electronic distributions and metabolic stability. In the case of N'-(1-Cyclohexyl-2,2,2-trifluoroethylidene)-4-methylbenzenesulfonohydrazide, the 2,2,2-trifluoroethylidene group is expected to enhance the molecule's metabolic stability and improve its bioavailability.

The benzenesulfonohydrazide moiety in N'-(1-Cyclohexyl-2,2,2-trifluoroethylidene)-4-methylbenzenesulfonohydrazide has been studied for its potential to act as a scaffold for drug discovery. This functional group has been shown to interact with various biological targets, including enzymes and receptors involved in disease pathways. The ability to modify this scaffold allows for the creation of novel compounds with tailored biological activities.

In conclusion, N'-(1-Cyclohexyl-2,2,2-trifluoroethylidene)-4-methylbenzenesulfonohydrazide (CAS No. 1601477-02-4) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug development. As research continues to uncover new applications for this compound, it is likely that it will play an important role in the discovery and development of new therapeutic agents.